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Compound of Interest

Compound Name:
4-(4-Methoxyphenoxy)-3-

nitrobenzaldehyde

CAS No.: 15962-63-7

Cat. No.: B091145

Get Quote

Executive Summary
This application note details the process development and scale-up protocol for the synthesis

of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7).[1] This compound is a

critical intermediate in the synthesis of various pharmaceutical agents, particularly kinase

inhibitors and Schiff-base ligands.[1]

The protocol utilizes a robust Nucleophilic Aromatic Substitution (

) strategy, optimized for kilogram-scale production.[1] Key features of this process include the
elimination of chromatographic purification, high atom economy, and the use of potassium
carbonate as a safe, non-pyrophoric base.
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Parameter Specification

Target Molecule 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

CAS Number 15962-63-7

Molecular Weight 273.24 g/mol

Typical Yield 85 - 92%

Purity (HPLC) >98.5% (a/a)

Appearance Yellow to Orange Crystalline Solid

Melting Point 63 - 64 °C

Chemical Strategy & Mechanism[1][3][4]
Retrosynthetic Analysis
The synthesis relies on the activation provided by the nitro group at the 3-position and the

aldehyde at the 1-position of the benzene ring.[1] These electron-withdrawing groups (EWGs)

make the 4-position highly susceptible to nucleophilic attack by the phenoxide anion generated

from 4-methoxyphenol.[1]

Reaction Scheme
The reaction involves the displacement of a chloride leaving group by 4-methoxyphenol in the

presence of a mild base.[1]
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Figure 1: Reaction pathway via
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mechanism involving a Meisenheimer complex intermediate.[1]

Mechanistic Insight
The reaction proceeds via an addition-elimination mechanism.[1] The ortho-nitro group is

critical; it stabilizes the negative charge in the transition state (Meisenheimer complex) through

resonance.[1]

Leaving Group Selection: While 4-fluoro-3-nitrobenzaldehyde reacts faster, the 4-chloro

derivative is selected for scale-up due to significant cost advantages and sufficient reactivity

at 90°C.[1]

Base Selection: Potassium Carbonate (

) is preferred over Sodium Hydride (

).[1]

generates hydrogen gas (explosion hazard on scale) and requires anhydrous conditions.[1]

is easily handled and forms the phenoxide in situ.[1]

Process Development & Optimization
Solvent Screening
Solvent choice determines reaction rate and work-up efficiency.[1]

Solvent
Reaction Rate
(90°C)

Work-up Ease Verdict

DMF Fast (< 4h)
Moderate (Water

quench)
Selected

DMSO Very Fast (< 2h)
Difficult (High BP,

freezes)
Backup

Acetonitrile Slow (> 12h) Easy Rejected

NMP Fast Difficult (Reprotoxic) Rejected
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Impurity Profile[1]
Hydrolysis Impurity: Traces of water can convert the starting chloride to a phenol (4-hydroxy-

3-nitrobenzaldehyde).[1] Control: Use dry DMF (KF < 0.1%).

Oxidation: The aldehyde is susceptible to oxidation to benzoic acid if exposed to air at high

temps.[1] Control: Maintain Nitrogen atmosphere.

Scale-Up Protocol (1.0 kg Input)
Safety Note: 4-Chloro-3-nitrobenzaldehyde is a skin sensitizer.[1][2] The product is a nitro-

aromatic; while generally stable, avoid heating dry solids above 150°C. Perform all operations

in a fume hood.[1]

Equipment
20 L Jacketed Glass Reactor with overhead stirrer.[1]

Nitrogen inlet/bubbler.[1]

Temperature probe and reflux condenser.[1]

Addition funnel (for phenol solution if controlling exotherm is required, though batch addition

is usually safe for this specific chemistry).

Step-by-Step Procedure
Phase A: Reaction Setup

Inertion: Purge the reactor with Nitrogen for 15 minutes.

Charging: Charge Dimethylformamide (DMF) (5.0 L, 5 vol) to the reactor.

Substrate Addition: Add 4-Chloro-3-nitrobenzaldehyde (1.00 kg, 5.39 mol) and 4-

Methoxyphenol (0.702 kg, 5.66 mol, 1.05 eq). Stir until dissolved.

Base Addition: Add Potassium Carbonate (

) (granular, anhydrous) (1.12 kg, 8.08 mol, 1.5 eq).
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Note: The reaction is heterogeneous.[1] Efficient stirring is required to suspend the base.

[1]

Phase B: Reaction
Heating: Heat the mixture to 90°C ± 5°C.

Observation: The mixture will turn deep yellow/orange.[1]

Monitoring: Hold at 90°C for 4–6 hours. Monitor by HPLC (see Section 5).

Endpoint: < 1.0% remaining 4-Chloro-3-nitrobenzaldehyde.[1]

Phase C: Work-Up & Isolation[1]
Cooling: Cool the reaction mixture to 20–25°C.

Quenching: Slowly pour the reaction mixture into a separate vessel containing Ice/Water

(15.0 L, 15 vol) under vigorous stirring.

Exotherm: Mild exotherm; maintain T < 30°C.[1]

Precipitation: The product will precipitate as a yellow/orange solid.[1] Stir for 1–2 hours to

ensure all DMF is extracted into the aqueous phase.

Filtration: Collect the solid by vacuum filtration.[1]

Washing: Wash the cake with Water (3 x 2.0 L) to remove residual inorganic salts and DMF.

Drying: Dry the solid in a vacuum oven at 45°C for 12 hours.

Phase D: Purification (Recrystallization)
Note: Only performed if purity < 98%.

Dissolve crude solid in boiling Ethanol (approx. 5-7 vol) or Acetonitrile.

Cool slowly to 0-5°C.

Filter the crystals and wash with cold ethanol.
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Process Flow Diagram (PFD)
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Figure 2: Process Flow Diagram for the synthesis of 4-(4-Methoxyphenoxy)-3-
nitrobenzaldehyde.

Analytical Controls
HPLC Method[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 10% B to 90% B over 15 min.

Detection: UV @ 254 nm.[1]

Retention Times (Approx):

4-Methoxyphenol: ~3.5 min[1]

4-Chloro-3-nitrobenzaldehyde: ~8.2 min[1]

Product: ~10.5 min

Specification Limits
Test Limit

Appearance Yellow to Orange Powder

Assay (HPLC) ≥ 98.0%

Loss on Drying ≤ 0.5%

Residue on Ignition ≤ 0.1%

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield (< 70%)
Incomplete precipitation during

quench.[1]

Increase water volume during

quench or cool to 0-5°C.

Dark Product Color
Oxidation of phenol or

aldehyde.[1][3]

Ensure strict Nitrogen inertion.

[1][4] Check raw material

quality.

High SM Residue
Wet solvent (Hydrolysis) or low

temp.[1]

Check DMF water content.[1]

Ensure reaction temp reaches

90°C.

Filtration Slow Fine particle size.

Stir quench mixture longer

(Ostwald ripening) before

filtering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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